5-(4-chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one

• IUPAC Name: 5-(4-chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C20H18ClF3N2O5/c1-2-31-14-9-11(5-8-13(14)27)16-15(17(28)10-3-6-12(21)7-4-10)19(30,20(22,23)24)26-18(29)25-16/h3-9,15-16,27,30H,2H2,1H3,(H2,25,26,29)
• InChI Key: GVRCKTDQJDJBPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(C(NC(=O)N2)(C(F)(F)F)O)C(=O)C3=CC=C(C=C3)Cl)O
• Molecular Formula: C20H18ClF3N2O5
• Molecular Weight: 458.8 g/mol
• CAS No.: 474005-43-1

Description

5-(4-chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C20H18ClF3N2O5 and its molecular weight is 458.82. The purity is usually 95%.
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Scientific Research Applications

Polymorphism in Dihydropyrimidinium Derivatives

A study conducted by Panini et al. (2014) explored polymorphism in dihydropyrimidinium hydrochloride derivatives, related to the class of compounds that includes 5-(4-chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one. This research involved characterizing new polymorphs using single-crystal X-ray diffraction and comprehensive analysis of crystal packing, providing insights into intermolecular interactions and their energy contributions in such compounds (Panini et al., 2014).

Synthesis of Pyrimidinones

Bonacorso et al. (2003) reported the synthesis of a series of 6-aryl(5-methyl)-4-trifluoromethyl-2(1H)-pyrimidinones, which is a related class of compounds. The research detailed the reaction of 4-aryl-4-methoxy-1,1,1-trifluoro-3-buten-2-ones with urea, highlighting the methods used to obtain these precursors and their significance in synthetic chemistry (Bonacorso et al., 2003).

Antiviral Activity of Diaminopyrimidine Derivatives

Hocková et al. (2003) investigated 2,4-diamino-6-hydroxypyrimidines substituted in position 5, which includes compounds similar to this compound. This study examined their synthesis, separation, and conversion processes, noting their marked inhibition of retrovirus replication in cell culture, an important aspect of antiviral research (Hocková et al., 2003).

Chemical Reactivity in Biginelli Type Compounds

Namazi et al. (2001) focused on the chemical reactivity of positions in Biginelli type compounds, which include structures related to the compound of interest. This research explored the conversion of these compounds to various substituted dihydropyrimidines, contributing to the understanding of their chemical behavior and potential applications (Namazi et al., 2001).